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Compound of Interest

Compound Name: (52,112,142)-icosatrienoyl-CoA

Cat. No.: B15544850

An In-depth Technical Guide: The Effect of Sciadonoyl-CoA on Gene Expression

Audience: Researchers, scientists, and drug development professionals.

Abstract

Sciadonic acid (SCA), a non-methylene-interrupted polyunsaturated fatty acid found in the
seeds of gymnosperms, is a precursor to the metabolically active sciadonoyl-CoA. Emerging
research has identified sciadonoyl-CoA as a significant modulator of gene expression, with
profound effects on lipid metabolism and inflammatory signaling pathways. This technical guide
provides a comprehensive overview of the mechanisms through which sciadonoyl-CoA exerts
its influence, supported by quantitative data, detailed experimental protocols, and visual
representations of the core signaling cascades. The primary focus is on its role in regulating
hepatic lipogenesis via the inhibition of Stearoyl-CoA Desaturase 1 (SCD1) and its anti-
inflammatory effects in macrophages through the suppression of NF-kB and MAPK signaling.
This document is intended to serve as a resource for researchers investigating novel
therapeutic strategies for metabolic and inflammatory diseases.

Conversion of Sciadonic Acid to Sciadonoyl-CoA

The biological activity of sciadonic acid is contingent upon its conversion to the corresponding
fatty acyl-CoA thioester, sciadonoyl-CoA. This activation is an essential first step for its
participation in metabolic pathways. The reaction is catalyzed by acyl-CoA synthetase (ACS)
enzymes in an ATP-dependent manner. Long-chain acyl-CoA synthetase isoforms are
responsible for activating fatty acids with 12 to 22 carbons, a category that includes sciadonic
acid.[1] This conversion is critical for trapping the fatty acid within the cell and priming it for
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subsequent metabolic processes, including incorporation into complex lipids and influencing
gene transcription.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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